Cas no 106820-14-8 (D-Xylopyranose,2,3,4-triacetate)

• Product Name: D-Xylopyranose,2,3,4-triacetate
• CAS No: 106820-14-8
• MF: C₁₁H₁₆O₈
• MW: 276.239944458008
• CID: 127322
• PubChem ID: 14077888
• Update Time: 2025-07-02

D-Xylopyranose,2,3,4-triacetate Chemical and Physical Properties

Names and Identifiers

• D-Xylopyranose,2,3,4-triacetate
• 2,3,4-TRI-O-ACETYL-D-RIBONONITRILE
• 2,3,4-TRI-O-ACETYL-D-XYLOPYRANOSE
• 55018-54-7
• [(3R,4S,5R)-4,5-diacetyloxy-6-hydroxyoxan-3-yl] acetate
• W-200757
• (3R,4S,5R)-2-Hydroxytetrahydro-2H-pyran-3,4,5-triyl triacetate
• SCHEMBL3397924
• 106820-14-8
• AKOS025294038
• starbld0009809

• Inchi： 1S/C11H16O8/c1-5(12)17-8-4-16-11(15)10(19-7(3)14)9(8)18-6(2)13/h8-11,15H,4H2,1-3H3/t8-,9+,10-,11?/m1/s1
• InChI Key： NHLHTUYICZOCMA-GZBOUJLJSA-N
• SMILES： O1C[C@H]([C@@H]([C@H](C1O)OC(C)=O)OC(C)=O)OC(C)=O

Computed Properties

• Exact Mass: 276.08451746g/mol
• Monoisotopic Mass: 276.08451746g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 366
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.8
• Topological Polar Surface Area: 108Ų

Experimental Properties

• PSA: 108.36000
• LogP: -0.86990

Additional information on D-Xylopyranose,2,3,4-triacetate

D-Xylopyranose,2,3,4-triacetate (CAS No. 106820-14-8): A Comprehensive Overview in Modern Chemical Biology

The compound D-Xylopyranose,2,3,4-triacetate (CAS No. 106820-14-8) represents a significant advancement in the field of chemical biology, particularly in the domain of glycoscience. This trisaccharide derivative has garnered considerable attention due to its unique structural and functional properties, which make it a valuable tool in various biochemical and pharmaceutical applications.

D-Xylopyranose,2,3,4-triacetate is a derivative of xylose, a pentose sugar that is a fundamental component of hemicellulose and pectin. The acetylation at the 2, 3, and 4 positions enhances its stability and reactivity, making it an ideal candidate for synthetic chemistry and enzymatic studies. The acetyl groups introduce hydrophobicity and alter the solubility profile of the compound, which is crucial for its use in solution-phase reactions and as an intermediate in drug synthesis.

Recent research has highlighted the role of D-Xylopyranose,2,3,4-triacetate in carbohydrate-based drug development. Its structural motif closely mimics natural glycosidic linkages found in complex carbohydrates and glycoproteins. This similarity has led to its exploration as a precursor in the synthesis of therapeutic agents targeting bacterial infections and inflammatory diseases. For instance, studies have demonstrated its potential in modulating immune responses by serving as a substrate for glycosyltransferases involved in pathogen recognition.

The compound's utility extends to the field of synthetic biology, where it serves as a building block for constructing novel glycoconjugates with tailored biological activities. Researchers have leveraged D-Xylopyranose,2,3,4-triacetate to develop mimics of bacterial polysaccharides used in vaccines and antibiotics. These derivatives exhibit enhanced binding affinity to specific receptors on pathogens, thereby improving the efficacy of therapeutic interventions.

In addition to its pharmaceutical applications, D-Xylopyranose,2,3,4-triacetate has found relevance in materials science. Its ability to form stable inclusion complexes with other molecules has been exploited in the design of novel drug delivery systems. These complexes enhance the bioavailability and targeted delivery of therapeutic agents by protecting them from enzymatic degradation and improving their solubility.

The chemical synthesis of D-Xylopyranose,2,3,4-triacetate has been refined through advanced methodologies such as enzymatic catalysis and solid-phase synthesis. These techniques have enabled the production of high-purity derivatives with minimal racemization or side reactions. The availability of these synthetic routes has facilitated large-scale production for industrial applications.

Emerging research also explores the role of D-Xylopyranose,2,3,4-triacetate in metabolic engineering. Its incorporation into microbial pathways has been investigated as a means to enhance the production of biofuels and biodegradable polymers. By modifying cellular glycosylation patterns through this compound, scientists aim to develop more sustainable bioproduction systems that align with green chemistry principles.

The structural versatility of D-Xylopyranose,2,3,4-triacetate allows for further functionalization through cross-coupling reactions and other organic transformations. This flexibility has been exploited to create libraries of glycosaminoglycan analogs for high-throughput screening assays. Such libraries are instrumental in identifying novel biomarkers and therapeutic targets associated with metabolic disorders and cancer.

In conclusion,D-Xylopyranose,2,3,4-triacetate (CAS No. 106820-14-8) stands as a cornerstone in modern chemical biology due to its multifaceted applications across pharmaceuticals、materials science、and metabolic engineering. Its unique structural features and reactivity make it an indispensable tool for researchers seeking to unravel complex biological processes and develop innovative solutions to global health challenges.